Cas no 777884-53-4 (4-(3-Methylthiophen-2-yl)azetidin-2-one)

• Product Name: 4-(3-Methylthiophen-2-yl)azetidin-2-one
• CAS No: 777884-53-4
• MF: C₈H₉NOS
• MW: 167.228160619736
• CID: 5745808
• PubChem ID: 55255220
• Update Time: 2025-10-29

4-(3-Methylthiophen-2-yl)azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• AKOS006292559
• EN300-1251056
• 777884-53-4
• 4-(3-methylthiophen-2-yl)azetidin-2-one
• 2-Azetidinone, 4-(3-methyl-2-thienyl)-
• 4-(3-Methylthiophen-2-yl)azetidin-2-one

• Inchi： 1S/C8H9NOS/c1-5-2-3-11-8(5)6-4-7(10)9-6/h2-3,6H,4H2,1H3,(H,9,10)
• InChI Key： IUXHWYSDYANQLY-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C1CC(N1)=O

Computed Properties

• Exact Mass: 167.04048508g/mol
• Monoisotopic Mass: 167.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• Density: 1.253±0.06 g/cm3(Predicted)
• Boiling Point: 383.8±42.0 °C(Predicted)
• pka: 14.66±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 4-(3-Methylthiophen-2-yl)azetidin-2-one

4-(3-Methylthiophen-2-yl)azetidin-2-one: A Comprehensive Overview

4-(3-Methylthiophen-2-yl)azetidin-2-one (CAS No: 777884-53-4) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its azetidinone ring and a methylthiophene substituent, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have highlighted its unique properties, making it a focal point for researchers exploring novel chemical entities.

The structure of 4-(3-Methylthiophen-2-yl)azetidin-2-one is notable for its compact azetidinone ring, which contributes to its stability and reactivity. The methylthiophene group attached at the 3-position of the thiophene ring introduces electronic and steric effects that influence the compound's chemical behavior. This combination makes it a versatile building block for synthesizing more complex molecules with tailored functionalities.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(3-Methylthiophen-2-yl)azetidin-2-one. Researchers have employed various strategies, including cyclization reactions and coupling techniques, to construct this molecule with high precision. These methods not only enhance the yield but also ensure the purity required for subsequent applications in biological studies.

The biological activity of 4-(3-Methylthiophen-2-yl)azetidin-2-one has been a subject of extensive research. Studies have demonstrated its potential as a modulator of key biological pathways, particularly in the context of neurodegenerative diseases and cancer. Its ability to interact with specific protein targets has been validated through in vitro assays, paving the way for further exploration in preclinical models.

In terms of material science, 4-(3-Methylthiophen-2-yl)azetidin-2-one has shown promise as a precursor for advanced materials. Its rigid structure and functional groups make it an ideal candidate for designing polymers with enhanced mechanical and electronic properties. Researchers are actively investigating its role in creating next-generation materials for applications in electronics and biotechnology.

The synthesis and characterization of 4-(3-Methylthiophen-2-yl)azetidin-2-one have been optimized using cutting-edge analytical techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. These analyses underscore the compound's reliability as a research tool and precursor in various chemical transformations.

Moreover, computational studies have provided deeper insights into the electronic properties of 4-(3-Methylthiophen-2-y1l)azetidinone. Density functional theory (DFT) calculations have revealed its electronic distribution, which is crucial for understanding its reactivity and potential interactions with biomolecules. Such computational approaches are increasingly being integrated into drug design pipelines to accelerate discovery processes.

In conclusion, 4-(3-Methylthiophen=2=yl)=azetidin=one (CAS No: 777884=53=4) stands as a remarkable example of how modern chemistry is driving innovation across multiple disciplines. Its unique structure, coupled with recent advances in synthesis and characterization techniques, positions it as a valuable asset in both academic research and industrial applications.